Cas no 2138173-22-3 (tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-yl}azetidine-1-carboxylate)

• Product Name: tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-yl}azetidine-1-carboxylate
• CAS No: 2138173-22-3
• MF: C₁₄H₂₅N₅O₂
• MW: 295.38060259819
• CID: 6447985
• PubChem ID: 165841477
• Update Time: 2025-10-29

tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-yl}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-yl}azetidine-1-carboxylate
• tert-butyl 3-{5-[(3-aminopropyl)amino]-1H-pyrazol-1-yl}azetidine-1-carboxylate
• EN300-1130554
• 2138173-22-3

• Inchi： 1S/C14H25N5O2/c1-14(2,3)21-13(20)18-9-11(10-18)19-12(5-8-17-19)16-7-4-6-15/h5,8,11,16H,4,6-7,9-10,15H2,1-3H3
• InChI Key： DYFBQIHVCOIOOP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C(=CC=N1)NCCCN)=O

Computed Properties

• Exact Mass: 295.20082506g/mol
• Monoisotopic Mass: 295.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.4Ų

Additional information on tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-yl}azetidine-1-carboxylate

Introduction to Tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-yl}azetidine-1-carboxylate (CAS No. 2138173-22-3)

Tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-yl}azetidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138173-22-3, represents a unique structural motif that combines a pyrazole ring with an azetidine moiety, both of which are well-documented for their pharmacological properties. The presence of multiple functional groups, including amines and carboxylate, makes this molecule a promising candidate for further exploration in drug discovery and development.

The compound's structure is characterized by a tert-butyl group attached to an azetidine ring, which is further substituted with a pyrazole moiety. The pyrazole ring itself is a key pharmacophore in many bioactive molecules, known for its ability to interact with various biological targets. Specifically, the 5-position of the pyrazole ring is functionalized with a 3-aminopropyl group, which introduces additional reactivity and potential binding interactions. This structural design not only enhances the compound's solubility and bioavailability but also opens up possibilities for further derivatization and optimization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. For instance, they have shown promise in the treatment of inflammation, infectious diseases, and even certain types of cancer. The compound tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-yl}azetidine-1-carboxylate is no exception and has been explored in various preclinical studies for its potential pharmacological effects.

One of the most intriguing aspects of this compound is its dual functionality. The azetidine ring provides a stable scaffold that can be modified to target specific biological pathways, while the pyrazole moiety offers additional opportunities for interaction with biological receptors. This combination has led to interest in its potential as an intermediate in the synthesis of more complex drug molecules. Researchers have been particularly interested in how the presence of multiple amine groups can influence the compound's reactivity and its ability to form hydrogen bonds with biological targets.

The synthesis of tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-yl}azetidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole derivative, which is then functionalized to introduce the azetidine ring. The final step involves protecting group strategies to ensure that the reactive sites are selectively modified without affecting other parts of the molecule. These synthetic challenges highlight the importance of meticulous planning and execution in pharmaceutical chemistry.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit properties relevant to therapeutic intervention. For example, its structure suggests potential interactions with enzymes and receptors involved in inflammation and immune response. The amine groups on the molecule could serve as binding sites for these targets, potentially leading to novel mechanisms of action. Additionally, the tert-butyl group may enhance metabolic stability, making it a more viable candidate for further development.

The field of medicinal chemistry has seen significant advancements in computational methods for predicting biological activity. These tools have been instrumental in guiding the design and optimization of molecules like tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-yl}azetidine-1-carboxylate. By leveraging computational models, researchers can predict how different structural modifications will affect biological activity, thereby reducing the time and cost associated with traditional trial-and-error approaches. This approach has accelerated the discovery pipeline for many novel drug candidates.

Furthermore, there has been increasing emphasis on green chemistry principles in pharmaceutical synthesis. This includes efforts to minimize waste, reduce energy consumption, and use environmentally friendly solvents. The synthesis of tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-yl}azetidine-1-carboxylate presents an opportunity to incorporate these principles by optimizing reaction conditions and exploring alternative synthetic routes that are more sustainable.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool for research purposes, particularly in understanding how different molecular motifs contribute to biological activity. By studying compounds like this one, researchers can gain insights into drug design principles that can be applied across various therapeutic areas.

In conclusion, Tert-butyl 3-{5-(3-aminopropyl)amino-1H-pyrazol-1-y}azetidine-1-carboxylate (CAS No. 2138173-22-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to advance our understanding of molecular interactions at the atomic level, compounds like this one will play a crucial role in developing new therapies that address unmet medical needs.